Cas no 1285515-21-0 (GSK2578215A)

• Product Name: GSK2578215A
• CAS No: 1285515-21-0
• MF: C₂₄H₁₈FN₃O₂
• MW: 399.417028903961
• MDL: MFCD22665702
• CID: 2083527
• PubChem ID: 68107965
• Update Time: 2025-05-19

GSK2578215A Chemical and Physical Properties

Names and Identifiers

• GSK2578215A
• 2-(benzyloxy)-5-(2-fluoropyridin-4-yl)-N-(pyridin-3-yl)benzamide
• 5-(2-fluoropyridin-4-yl)-2-phenylmethoxy-N-pyridin-3-ylbenzamide
• GSK-2578215A
• SMANT hydrochloride
• UNII-Q641JSF42X
• 5-(2-Fluoro-4-pyridinyl)-2-(phenylmethoxy)-N-3-pyridinyl-benzamide
• Q641JSF42X
• GSK257821A
• AK174163
• Benzamide, 5-(2-fluoro-4-pyridinyl)-2-(phenylmethoxy)-N-3-pyridinyl-
• C24H18FN3O2
• LRRK2-kinase inhibitor
• WCIGMFCFPXZRMQ-UHFFFAOYSA-N
• AOB6080
• BCP07701
• s7664
• BDBM50401284
• 5-(2-Fluoro-4-pyridinyl)-2-(phenylmethoxy)-N-3-pyridi
• GSK 2578215A
• AS-72347
• AKOS024458262
• LRRK2 inhib1285515-21-0
• BDBM482159
• HMS3740I09
• CS-3516
• HY-13237
• CCG-268642
• CHEMBL2204495
• GSK2578215-A
• DA-33593
• NCGC00370783-10
• EX-A1118
• LRRK2 inhibitor GSK2578215A?
• 1285515-21-0
• GSK 257821A
• SCHEMBL10321469
• GSK2578215
• J-005608
• 5-(2-Fluoro-4-pyridinyl)-2-[(phenylmethyl)oxy]-N-3-pyridinylbenzamide
• NCGC00370783-04
• Q27287044
• GSK-257821A
• itor GSK2578215A
• 2-benzyloxy-5-(2-fluoro-4-pyridyl)-N-(3-pyridyl)benzamide
• MFCD22665702
• F50677
• AC-35433
• NCGC00370783-06

• MDL： MFCD22665702
• Inchi： 1S/C24H18FN3O2/c25-23-14-19(10-12-27-23)18-8-9-22(30-16-17-5-2-1-3-6-17)21(13-18)24(29)28-20-7-4-11-26-15-20/h1-15H,16H2,(H,28,29)
• InChI Key： WCIGMFCFPXZRMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C1=CC=C(C(C(NC2C=NC=CC=2)=O)=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 399.13800
• Monoisotopic Mass: 399.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: 4.1

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 556.1±50.0°C at 760 mmHg
• Solubility: Insuluble (8.0E-4 g/L) (25 ºC),
• PSA: 67.60000
• LogP: 5.49800

GSK2578215A Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on GSK2578215A

GSK2578215A (CAS No. 1285515-21-0): A Promising Compound in the Field of Chemotherapy and Cancer Research

GSK2578215A, with the Chemical Abstracts Service (CAS) number 1285515-21-0, is a potent and selective inhibitor of the mitotic kinesin Eg5. This compound has garnered significant attention in the field of oncology due to its potential as a novel therapeutic agent for various types of cancer. The development and clinical evaluation of GSK2578215A have been driven by its unique mechanism of action and promising preclinical results, making it a focal point in current cancer research.

The mitotic kinesin Eg5, also known as KIF11, plays a crucial role in the formation and maintenance of the bipolar mitotic spindle, which is essential for proper cell division. By inhibiting Eg5, GSK2578215A disrupts the mitotic process, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells. This selective targeting of cancer cells while sparing normal cells makes GSK2578215A an attractive candidate for chemotherapy.

Recent studies have highlighted the efficacy of GSK2578215A in various preclinical models. For instance, a study published in the journal Cancer Research demonstrated that GSK2578215A effectively inhibited tumor growth in xenograft models of breast cancer, lung cancer, and colon cancer. The compound was shown to induce significant cell cycle arrest at the G2/M phase, leading to apoptosis and reduced tumor size. These findings underscore the potential of GSK2578215A as a broad-spectrum antitumor agent.

In addition to its antitumor effects, GSK2578215A has been evaluated for its safety and pharmacokinetic properties. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects on normal tissues. This favorable safety profile is crucial for its potential use in clinical settings, where minimizing side effects is a key consideration.

The pharmacokinetic properties of GSK2578215A have also been extensively studied. The compound exhibits good oral bioavailability and a favorable half-life, allowing for convenient dosing regimens in clinical trials. These properties make it suitable for both monotherapy and combination therapy approaches, enhancing its versatility as a therapeutic agent.

Clinical trials evaluating the safety and efficacy of GSK2578215A are currently underway. Phase I trials have demonstrated that the compound is well-tolerated in patients with advanced solid tumors, with manageable side effects such as fatigue and gastrointestinal symptoms. Preliminary data from these trials have shown promising antitumor activity, warranting further investigation in larger Phase II and III trials.

The potential of GSK2578215A extends beyond monotherapy. Combination therapy approaches involving GSK2578215A and other anticancer agents are being explored to enhance treatment outcomes. For example, preclinical studies have shown that combining GSK2578215A with microtubule-targeting agents or checkpoint inhibitors can synergistically enhance antitumor effects. These findings suggest that GSK2578215A may play a pivotal role in combination therapy regimens for various cancers.

In conclusion, GSK2578215A (CAS No. 1285515-21-0) represents a promising advancement in the field of chemotherapy and cancer research. Its unique mechanism of action, favorable safety profile, and promising preclinical results make it a compelling candidate for further clinical development. As research continues to uncover new insights into its therapeutic potential, GSK2578215A holds significant promise for improving outcomes for patients with various types of cancer.